Cas no 19197-44-5 (2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 19197-44-5
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 195045
• PubChem ID: 4492215
• Update Time: 2025-04-19

2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine,2,3,4,5-tetrahydro-2-methyl-
• 2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• (2R)-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• (2S)-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• SCHEMBL19470001
• EN300-10764
• 2-Methyl-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine
• DTXSID10403705
• AKOS008965433
• 19197-44-5
• 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-2-methyl-
• Z56347587

• MDL： MFCD06655138
• Inchi： 1S/C10H13NS/c1-8-6-7-11-9-4-2-3-5-10(9)12-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： ONDQDOJJBDXTPY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NCCC1C

Computed Properties

• Exact Mass: 179.07699
• Monoisotopic Mass: 179.07687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Density: 1.057
• Boiling Point: 295.5°Cat760mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.557
• PSA: 12.03